2-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H7F2NO2/c15-9-2-3-10(14(18)19)11(6-9)12-5-8(7-17)1-4-13(12)16/h1-6H,(H,18,19)
• InChI Key: CLGWPSVLRKFDPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)C2=C(C=CC(=C2)F)C(=O)O)F
• Molecular Formula: C14H7F2NO2
• DSSTOX Substance ID: DTXSID70689801
• Molecular Weight: 259.21 g/mol
• CAS RN: 1261938-42-4

Description

2-(5-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95% (hereafter referred to as 2-CFBA) is a chemical compound which is used in a variety of scientific research applications. It is a versatile compound with a wide range of potential applications, and it is becoming increasingly popular among scientists due to its unique properties.

Scientific Research Applications

2-CFBA is used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, such as pyridines, quinolones, and imidazoles. It has also been used as a reagent for the preparation of various heterocyclic compounds, such as thiophenes and thiazoles. In addition, it has been used as a catalyst in the synthesis of various pharmaceuticals.

Mechanism of Action

2-CFBA is a versatile compound which is capable of undergoing various chemical reactions. It is capable of undergoing nucleophilic substitution reactions, as well as electrophilic addition reactions. It can also act as a catalyst in the formation of various organic compounds.
Biochemical and Physiological Effects
2-CFBA has been found to have a number of biochemical and physiological effects. It has been found to be an inhibitor of the cytochrome P450 enzyme CYP2D6, which is involved in the metabolism of certain drugs. In addition, it has been found to be an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to be an inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine and norepinephrine.

Advantages and Limitations for Lab Experiments

2-CFBA has a number of advantages and limitations for lab experiments. One of the main advantages is that it is a relatively inexpensive compound, which makes it attractive for use in lab experiments. In addition, it is a versatile compound, which makes it suitable for use in a variety of experiments. However, one of the main limitations is that it is a hazardous compound, and therefore it must be handled with care.

Future Directions

There are a number of potential future directions for the use of 2-CFBA. One potential direction is the use of 2-CFBA in the synthesis of new pharmaceuticals. Another potential direction is the use of 2-CFBA as a catalyst in the synthesis of organic compounds. In addition, there is potential for the use of 2-CFBA in the development of new drugs, as well as in the development of new treatments for various diseases. Finally, there is potential for the use of 2-CFBA in the development of new methods for the synthesis of organic compounds.

Synthesis Methods

2-CFBA is synthesized through a simple, three-step process. The first step involves the condensation of 5-cyano-2-fluorophenol and 4-fluorobenzaldehyde in the presence of acetic acid. This reaction results in the formation of 2-CFBA. The second step involves the purification of the compound. This is done by recrystallizing the compound in a methanol-water solution. The third step involves the analysis of the purity of the compound. This is done by measuring the melting point and the purity of the compound using thin-layer chromatography.